Cas no 1353945-58-0 (tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate
• CAS No: 1353945-58-0
• MF: C₁₅H₂₂ClN₃O₂S
• MW: 343.872081279755
• MDL: MFCD21099154
• CID: 2091124
• PubChem ID: 71303152
• Update Time: 2025-06-14

tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate
• tert-Butyl4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate
• 4-(6-Chloro-pyrimidin-4-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• AKOS024463152
• tert-butyl 4-[(6-chloropyrimidin-4-yl)sulfanylmethyl]piperidine-1-carboxylate
• 1353945-58-0
• DB-252777
• 4-(6-Chloro-pyrimidin-4-ylsulfanylmethyl)-piperidine-1-carboxylic acidtert-butyl ester

• MDL： MFCD21099154
• Inchi： 1S/C15H22ClN3O2S/c1-15(2,3)21-14(20)19-6-4-11(5-7-19)9-22-13-8-12(16)17-10-18-13/h8,10-11H,4-7,9H2,1-3H3
• InChI Key： XOXUUXGGIMNJMT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)SCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 343.1121258g/mol
• Monoisotopic Mass: 343.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Additional information on tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate (CAS No. 1353945-58-0)

tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate (CAS No. 1353945-58-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of a chloropyrimidine moiety and a thioether linkage enhances its reactivity, making it a valuable intermediate for designing novel therapeutic agents.

In recent years, the demand for high-purity intermediates like tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate has surged, driven by advancements in targeted drug delivery and small-molecule inhibitors. Researchers are particularly interested in its potential applications for kinase inhibition and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's unique structure allows for selective modifications, enabling the development of next-generation pharmaceuticals with improved efficacy and reduced side effects.

The synthesis of tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitution and Boc protection. Its CAS No. 1353945-58-0 serves as a critical identifier for regulatory compliance and literature referencing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity, meeting the stringent requirements of GMP-certified facilities.

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have optimized its production, reducing environmental impact. These developments resonate with the global push toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical and pharmaceutical sectors.

Furthermore, tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate has garnered attention in academic research due to its role in studying structure-activity relationships (SAR). Its modular design facilitates the exploration of bioisosteric replacements, a strategy increasingly adopted in medicinal chemistry to enhance drug-like properties. This aligns with trending searches on AI-driven drug design and computational modeling, highlighting its relevance in modern scientific inquiry.

In summary, tert-Butyl 4-(((6-chloropyrimidin-4-yl)thio)methyl)piperidine-1-carboxylate (CAS No. 1353945-58-0) represents a cornerstone in advanced chemical synthesis and pharmaceutical innovation. Its applications span from preclinical development to industrial-scale production, underscoring its importance in both academic and commercial settings. As the scientific community continues to explore its potential, this compound remains a subject of ongoing research and development.